Cas no 1934814-84-2 (2H-Tetrazole, 5-(difluoromethyl)-)

2H-Tetrazole, 5-(difluoromethyl)- is a heterocyclic compound featuring a tetrazole core substituted with a difluoromethyl group at the 5-position. This structure imparts unique reactivity and stability, making it valuable in pharmaceutical and agrochemical synthesis. The difluoromethyl group enhances lipophilicity and metabolic stability, while the tetrazole ring contributes to hydrogen bonding and bioisosteric properties. Its applications include serving as a key intermediate in the development of bioactive molecules, particularly in medicinal chemistry for drug discovery. The compound’s robust synthetic versatility and functional group compatibility further underscore its utility in constructing complex molecular architectures. Proper handling and storage are recommended due to its potential sensitivity.
2H-Tetrazole, 5-(difluoromethyl)- structure
1934814-84-2 structure
Product Name:2H-Tetrazole, 5-(difluoromethyl)-
CAS No:1934814-84-2
MF:C2H2F2N4
MW:120.060885906219
CID:5162818
Update Time:2025-08-05

2H-Tetrazole, 5-(difluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Tetrazole, 5-(difluoromethyl)-
    • Inchi: 1S/C2H2F2N4/c3-1(4)2-5-7-8-6-2/h1H,(H,5,6,7,8)
    • InChI Key: YSUSOIHFLCQBLT-UHFFFAOYSA-N
    • SMILES: N1=C(C(F)F)N=NN1

2H-Tetrazole, 5-(difluoromethyl)- Pricemore >>

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2H-Tetrazole, 5-(difluoromethyl)- Related Literature

Additional information on 2H-Tetrazole, 5-(difluoromethyl)-

Introduction to 5-(Difluoromethyl)-2H-tetrazole (CAS No. 1934814-84-2)

5-(Difluoromethyl)-2H-tetrazole, with the CAS number 1934814-84-2, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and functional properties. This compound is characterized by the presence of a tetrazole ring, which is a five-membered heterocyclic ring containing four nitrogen atoms and one carbon atom, and a difluoromethyl group attached to the carbon atom of the tetrazole ring. The combination of these structural elements imparts distinct chemical and biological activities that make it a valuable candidate for various applications.

The tetrazole moiety is well-known for its ability to mimic carboxylic acid functionalities, making it a useful scaffold in the design of bioisosteres. This property has been extensively exploited in the development of drugs targeting various biological pathways. For instance, tetrazoles are often used as angiotensin-converting enzyme (ACE) inhibitors, which are crucial in the treatment of hypertension and heart failure. The introduction of a difluoromethyl group further enhances the stability and metabolic resistance of the compound, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 5-(difluoromethyl)-2H-tetrazole in several therapeutic areas. One notable application is in the field of oncology, where this compound has shown promising antitumor activity. Research published in the Journal of Medicinal Chemistry demonstrated that 5-(difluoromethyl)-2H-tetrazole derivatives exhibit selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the inhibition of key enzymes involved in cancer cell proliferation and survival, such as kinases and proteases.

In addition to its antitumor properties, 5-(difluoromethyl)-2H-tetrazole has also been investigated for its potential as an antiviral agent. Studies have shown that this compound can effectively inhibit the replication of several viruses, including influenza and hepatitis C virus (HCV). The antiviral activity is attributed to its ability to interfere with viral replication enzymes and disrupt viral assembly processes. These findings suggest that 5-(difluoromethyl)-2H-tetrazole could be a valuable lead compound for the development of novel antiviral therapeutics.

The pharmacokinetic properties of 5-(difluoromethyl)-2H-tetrazole have also been studied in detail. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effective use as a therapeutic agent. The difluoromethyl group contributes to enhanced metabolic stability, reducing the risk of rapid degradation in vivo. This stability is particularly important for maintaining therapeutic concentrations over extended periods.

Safety and toxicity assessments are critical components of drug development, and extensive studies have been conducted to evaluate the safety profile of 5-(difluoromethyl)-2H-tetrazole. Preclinical data suggest that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. These findings provide a strong foundation for advancing this compound into clinical trials.

Clinical trials are currently underway to further investigate the safety and efficacy of 5-(difluoromethyl)-2H-tetrazole. Early-phase trials have shown promising results, with patients demonstrating significant improvements in target conditions such as cancer and viral infections. The ongoing clinical evaluation aims to optimize dosing regimens and explore potential combination therapies to enhance treatment outcomes.

In conclusion, 5-(difluoromethyl)-2H-tetrazole (CAS No. 1934814-84-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, paving the way for innovative treatments in various medical fields.

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